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Compound of Interest

Compound Name: 2-Isobutylthiazole

Cat. No.: B093282 Get Quote

Essential Safety and Handling Guide for 2-
Isobutylthiazole
This document provides immediate, essential safety protocols, operational guidelines, and

disposal plans for the handling of 2-Isobutylthiazole, tailored for research and drug

development professionals. Following these procedures is critical for ensuring laboratory safety

and regulatory compliance.

Chemical and Physical Properties
A summary of key quantitative data for 2-Isobutylthiazole is presented below.
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Property Value Source(s)

CAS Number 18640-74-9 [1][2][3]

Molecular Formula C7H11NS [1][4][5]

Molecular Weight 141.23 g/mol [4][5][6]

Appearance
Colorless to pale yellow or light

orange liquid
[4][6][7][8]

Odor
Strong, green, earthy, tomato-

like
[6][7]

Boiling Point 180 - 188 °C [6][8][9]

Flash Point 58 - 62 °C (closed cup) [6][8][9]

Density / Specific Gravity 0.995 - 1.00 g/mL at 20-25 °C [8][9]

UN Number UN1993 [3][6]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Isobutylthiazole is classified as a flammable liquid and vapor.[2][5][8] It is harmful if

swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[2][4][5]

[10] Therefore, adherence to proper PPE protocols is mandatory.

Required Personal Protective Equipment (PPE)
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended for

larger quantities or splash

risks.

Protects against splashes and

vapors causing serious eye

irritation.[4][7]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Inspect

gloves for integrity before use.

Prevents skin contact, which

can cause irritation.[4][6][11]

Skin/Body Protection

Lab coat and, for larger scale

operations, impervious or

flame-retardant antistatic

protective clothing.

Protects skin from accidental

contact and contamination.[1]

[4][7]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[7][11] If ventilation is

inadequate, a NIOSH/MSHA or

European Standard EN 149

approved respirator with an

organic vapor filter (Type A,

Brown) is required.[1][2]

Prevents inhalation of vapors,

which may cause respiratory

irritation.[4][12]

Step-by-Step Handling and Storage Procedures
Preparation and Safe Handling

Ventilation: Always handle 2-Isobutylthiazole in a well-ventilated area, preferably inside a

chemical fume hood.[6][7][11]

Ignition Sources: This is a flammable liquid. Keep it away from heat, sparks, open flames,

and hot surfaces.[1][8] Prohibit smoking in the handling area.[8][12]

Equipment: Use only non-sparking tools and explosion-proof electrical equipment.[8][11]

Ground and bond containers and receiving equipment to prevent static discharge.[8][12]
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Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[2] Do not

eat, drink, or smoke in the work area.[2]

Storage Plan
Store containers in a dry, cool, and well-ventilated place.[1][11]

Keep the container tightly closed when not in use.[7][8]

Store away from incompatible materials, such as strong oxidizing agents.[1][6]

The recommended storage temperature is below 15°C in a cool, dark place.[8]

Emergency and Disposal Plan
Accidental Release Measures (Spills)

Evacuate: Evacuate non-essential personnel from the spill area.[11][12]

Ventilate: Ensure adequate ventilation.

Remove Ignition Sources: Immediately remove all sources of ignition.[1][11]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains or waterways.[11][13]

Cleanup: Soak up the spill with an inert absorbent material (e.g., sand, diatomite, universal

binders).[1][6][14] Use spark-proof tools for collection.[1][11]

Disposal: Collect the absorbed material and place it in suitable, closed containers for

hazardous waste disposal.[1][4][11]

First Aid Procedures
If Inhaled: Move the person to fresh air. If breathing is difficult or symptoms persist, seek

immediate medical attention.[1][4] If not breathing, provide artificial respiration.[1][4]

If on Skin: Take off immediately all contaminated clothing.[1] Wash the affected area with

plenty of soap and water.[12] If skin irritation occurs, get medical advice.[4][6]
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If in Eyes: Rinse cautiously with water for at least 15 minutes, also under the eyelids.[1][4]

[11] Remove contact lenses, if present and easy to do, and continue rinsing.[1][4] Seek

immediate medical attention.[1][4]

If Swallowed: Rinse mouth with water.[4] Do NOT induce vomiting.[4][6] Call a poison center

or doctor if you feel unwell.[1][4]

Disposal Plan
Disposal of 2-Isobutylthiazole and its containers must be done in accordance with all

applicable local, regional, national, and international regulations.[6][14]

Do not empty into drains or release into the environment.[11][13] This product should be

treated as hazardous waste and disposed of at an approved waste disposal plant.[2][4][8]

Operational Workflow Diagram
The following diagram outlines the complete workflow for safely handling 2-Isobutylthiazole,

from initial preparation to final disposal and emergency response.
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Safe handling workflow for 2-Isobutylthiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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